Cas no 100921-66-2 (2-bromo-3-butylpyridine)
2-Bromo-3-butylpyridine is a brominated pyridine derivative characterized by the presence of a butyl substituent at the 3-position and a bromine atom at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive bromine moiety enables efficient functionalization through cross-coupling reactions, such as Suzuki or Negishi couplings, while the butyl chain may influence solubility and steric properties. The structural features of 2-bromo-3-butylpyridine make it valuable for constructing complex heterocyclic frameworks. It is typically handled under inert conditions due to its sensitivity to moisture and air.
2-bromo-3-butylpyridine structure
Product Name:2-bromo-3-butylpyridine
CAS No:100921-66-2
MF:C9H12BrN
MW:214.102281570435
MDL:MFCD31589553
CID:5607635
PubChem ID:13452231
Update Time:2025-06-08
2-bromo-3-butylpyridine Chemical and Physical Properties
Names and Identifiers
-
- Pyridine, 2-bromo-3-butyl-
- EN300-840458
- 2-Bromo-3-butylpyridine
- 100921-66-2
- 2-bromo-3-butylpyridine
-
- MDL： MFCD31589553
- Inchi： 1S/C9H12BrN/c1-2-3-5-8-6-4-7-11-9(8)10/h4,6-7H,2-3,5H2,1H3
- InChI Key： TXEUQEFTDQKEAN-UHFFFAOYSA-N
- SMILES： C1(Br)=NC=CC=C1CCCC
Computed Properties
- Exact Mass: 213.01531g/mol
- Monoisotopic Mass: 213.01531g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Density: 1.300±0.06 g/cm3(Predicted)
- Boiling Point: 266.5±20.0 °C(Predicted)
- pka: 1.12±0.10(Predicted)
2-bromo-3-butylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-840458-0.05g |
2-bromo-3-butylpyridine |
100921-66-2 | 95% | 0.05g |
$1056.0 | 2024-05-21 | |
| Enamine | EN300-840458-0.1g |
2-bromo-3-butylpyridine |
100921-66-2 | 95% | 0.1g |
$1106.0 | 2024-05-21 | |
| Enamine | EN300-840458-0.25g |
2-bromo-3-butylpyridine |
100921-66-2 | 95% | 0.25g |
$1156.0 | 2024-05-21 | |
| Enamine | EN300-840458-0.5g |
2-bromo-3-butylpyridine |
100921-66-2 | 95% | 0.5g |
$1207.0 | 2024-05-21 | |
| Enamine | EN300-840458-1g |
2-bromo-3-butylpyridine |
100921-66-2 | 1g |
$1256.0 | 2023-09-02 | ||
| Enamine | EN300-840458-2.5g |
2-bromo-3-butylpyridine |
100921-66-2 | 95% | 2.5g |
$2464.0 | 2024-05-21 | |
| Enamine | EN300-840458-5g |
2-bromo-3-butylpyridine |
100921-66-2 | 5g |
$3645.0 | 2023-09-02 | ||
| Enamine | EN300-840458-10g |
2-bromo-3-butylpyridine |
100921-66-2 | 10g |
$5405.0 | 2023-09-02 | ||
| Enamine | EN300-840458-1.0g |
2-bromo-3-butylpyridine |
100921-66-2 | 95% | 1.0g |
$1256.0 | 2024-05-21 | |
| Enamine | EN300-840458-5.0g |
2-bromo-3-butylpyridine |
100921-66-2 | 95% | 5.0g |
$3645.0 | 2024-05-21 |
2-bromo-3-butylpyridine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
100921-66-2 (2-bromo-3-butylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
